Cas no 1356089-42-3 (6-Methyl-1-prop-1-enylsulfinylhepta-2,4-diene)

6-Methyl-1-prop-1-enylsulfinylhepta-2,4-diene is a sulfur-containing unsaturated compound characterized by its conjugated diene structure and a prop-1-enylsulfinyl functional group. This molecular configuration imparts reactivity suitable for applications in organic synthesis, particularly in cycloaddition and nucleophilic addition reactions. The presence of the sulfinyl group enhances polarity, potentially improving solubility in polar aprotic solvents. The compound’s conjugated system may also exhibit unique electronic properties, making it of interest in materials science or as an intermediate in pharmaceuticals. Its structural features suggest utility in controlled functionalization or as a building block for complex heterocyclic frameworks. Further studies are required to fully explore its synthetic and industrial potential.

6-Methyl-1-prop-1-enylsulfinylhepta-2,4-diene structure

1356089-42-3 structure

Product Name:6-Methyl-1-prop-1-enylsulfinylhepta-2,4-diene

CAS No:1356089-42-3

MF:C₁₃H₁₃NO₄S

MW:279.31162238121

MDL:MFCD22380837

CID:4696539

PubChem ID:60172107

Update Time:2025-05-28

6-Methyl-1-prop-1-enylsulfinylhepta-2,4-diene Chemical and Physical Properties

Names and Identifiers

- 6-Methyl-1-prop-1-enylsulfinylhepta-2,4-diene
- SCHEMBL12477236
- 2-[3-[(E)-2-cyanoethenyl]sulfonylphenyl]-2-methylpropanoic acid
- (E)-2-(3-(2-cyanovinylsulfonyl)phenyl)-2-methylpropanoic acid
- WLZ3012
- DTXSID201170680
- Benzeneacetic acid, 3-[[(1E)-2-cyanoethenyl]sulfonyl]-alpha,alpha-dimethyl-
- 2-[3-((E)-2-Cyano-ethenesulfonyl)-phenyl]-2-methyl-propionic acid
- 1356089-42-3
- 3-[[(1E)-2-Cyanoethenyl]sulfonyl]-alpha,alpha-dimethylbenzeneacetic acid
- AYVOLEZTKKRYJI-XBXARRHUSA-N
- MDL： MFCD22380837
- Inchi： 1S/C13H13NO4S/c1-13(2,12(15)16)10-5-3-6-11(9-10)19(17,18)8-4-7-14/h3-6,8-9H,1-2H3,(H,15,16)/b8-4+
- InChI Key： AYVOLEZTKKRYJI-XBXARRHUSA-N
- SMILES： S(/C=C/C#N)(C1=CC=CC(=C1)C(C(=O)O)(C)C)(=O)=O

Computed Properties

Exact Mass: 279.05652907g/mol
Monoisotopic Mass: 279.05652907g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.3
XLogP3: 1.4

6-Methyl-1-prop-1-enylsulfinylhepta-2,4-diene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0979362-1g	(E)-2-(3-(2-cyanovinylsulfonyl)phenyl)-2-methylpropanoic acid	1356089-42-3	95%	1g	$930	2024-08-02
eNovation Chemicals LLC	Y0979362-1g	(E)-2-(3-(2-cyanovinylsulfonyl)phenyl)-2-methylpropanoic acid	1356089-42-3	95%	1g	$930	2025-02-25
eNovation Chemicals LLC	Y0979362-1g	(E)-2-(3-(2-cyanovinylsulfonyl)phenyl)-2-methylpropanoic acid	1356089-42-3	95%	1g	$930	2025-02-27